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Compound of Interest

Compound Name: Furoin

Cat. No.: B1674284

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as an in-depth technical guide for trained professionals
in research and development. The information compiled herein is based on publicly available
Safety Data Sheets (SDS) and scientific literature. It is not exhaustive and should be
supplemented with institutional safety protocols and a thorough review of the most current SDS
for the specific product being used.

Introduction

Furoin (C10HsOa4), also known as 1,2-di(furan-2-yl)-2-hydroxyethanone, is an organic
compound utilized as a key intermediate in organic synthesis and in the development of
pharmaceuticals.[1][2] Its utility in biochemical assays to study enzyme activity also makes it a
valuable tool for researchers.[1][2] Given its application in laboratory settings, a comprehensive
understanding of its safety profile and handling precautions is paramount for ensuring the well-
being of laboratory personnel and the integrity of research.

While furoin is not classified as a hazardous chemical under the 2012 OSHA Hazard
Communication Standard, it is crucial to handle it with the appropriate care and precautions
due to the potential for irritation and the fact that its toxicological properties have not been fully
investigated.[3][4]

Hazard Identification and Classification
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Furoin is generally described as a slightly brown solid with no reported odor.[3][5] Although not
formally classified as hazardous, it may cause irritation upon contact with the eyes, skin, and
respiratory or digestive tracts.[5][6] The toxicological properties of furoin have not been fully
investigated.[5][6]

GHS Classification:

According to available Safety Data Sheets, furoin is not considered hazardous by the 2012
OSHA Hazard Communication Standard (29 CFR 1910.1200). Therefore, no GHS hazard
pictograms, signal words, or hazard statements are required.[4]

NFPA 704 Rating:

An estimated NFPA 704 rating for furoin is as follows:[5]

Category Rating Description

Health 1 May cause significant irritation.

Will not burn under normal fire

Flammability 0 -
conditions.
. Normally stable, even under
Instability 0 ) N
fire conditions.
Special No special hazards.

Physical and Chemical Properties

A summary of the key physical and chemical properties of furoin is presented in the table
below.
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Property Value Reference(s)
Chemical Formula C10HsOa [61[7]
Molecular Weight 192.17 g/mol [61[7]
Appearance Slightly brown solid [5][6]

Odor Odorless [3]

Melting Point 134 -139 °C [3][6]

Boiling Point Not available [3]

Flash Point Not applicable [5]
Autoignition Temperature Not applicable [5]

Insoluble in water. Soluble in
Solubility acetone, hot ethanol, and [819]
ether.

Toxicological Information

The toxicological properties of furoin have not been fully investigated.[5][6] No quantitative
data such as LD50 (median lethal dose) or LC50 (median lethal concentration) are available.[3]
Therefore, it should be handled with the caution appropriate for a chemical with an unknown
toxicological profile.

Potential Health Effects:[5][6]

Eye Contact: May cause eye irritation.

Skin Contact: May cause skin irritation.

Ingestion: May cause irritation of the digestive tract.

Inhalation: May cause respiratory tract irritation.

Chronic Exposure: No information found.
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Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and maintain the
chemical's integrity.

Handling:[5][6]

Wash hands and any exposed skin thoroughly after handling.

o Use with adequate ventilation to keep airborne concentrations low.
e Minimize dust generation and accumulation.

¢ Avoid contact with eyes, skin, and clothing.

e Avoid ingestion and inhalation.

o Keep container tightly closed when not in use.

e Remove and wash contaminated clothing before reuse.

Storage:[5][6]

Store in a tightly closed container.

Store in a cool, dry, well-ventilated area.

Keep away from incompatible substances such as strong oxidizing agents.[5]

Some sources recommend storage at O - 8 °C for optimal stability.[1]

Exposure Controls and Personal Protective
Equipment

Engineering controls and personal protective equipment (PPE) are crucial for preventing
exposure.

Engineering Controls:[5]
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 Facilities storing or utilizing this material should be equipped with an eyewash station and a
safety shower.

o Use adequate ventilation to maintain low airborne concentrations.

Personal Protective Equipment (PPE):[5][6]

PPE Type Specifications

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye/Face Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.

Wear appropriate protective gloves to prevent
skin exposure. The specific glove material
) ) should be selected based on the potential for
Skin Protection
exposure and the glove manufacturer's
compatibility data. Wear appropriate protective

clothing to prevent skin exposure.

A respiratory protection program that meets
OSHA's 29 CFR 1910.134 and ANSI Z88.2
requirements or European Standard EN 149

Respiratory Protection must be followed whenever workplace
conditions warrant a respirator's use. A type N95
(US) respirator is recommended by some

suppliers.[8]

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid measures should be taken.
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Exposure Route

First-Aid Procedure

Reference(s)

Eye Contact

Flush eyes with plenty of water
for at least 15 minutes,
occasionally lifting the upper
and lower eyelids. Get medical

aid.

[5][6]

Skin Contact

Get medical aid. Flush skin
with plenty of soap and water
for at least 15 minutes while
removing contaminated
clothing and shoes. Wash

clothing before reuse.

[5]16]

Ingestion

Never give anything by mouth
to an unconscious person. Get
medical aid. Do NOT induce
vomiting. If conscious and
alert, rinse mouth and drink 2-4

cupfuls of milk or water.

[5][6]

Inhalation

Remove from exposure and
move to fresh air immediately.
If not breathing, give artificial
respiration. If breathing is
difficult, give oxygen. Get

medical aid.

[5](6]

Notes to Physician: Treat symptomatically and supportively.[5]

Fire-Fighting and Accidental Release Measures

Fire-Fighting Measures:[5][6]

o Extinguishing Media: Use an agent most appropriate to extinguish the fire. Suitable agents

include water spray, dry chemical, carbon dioxide, or appropriate foam.
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o Fire-Fighting Instructions: As in any fire, wear a self-contained breathing apparatus in
pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.

e Hazardous Combustion Products: During a fire, irritating and highly toxic gases such as
carbon monoxide and carbon dioxide may be generated by thermal decomposition or
combustion.[5]

Accidental Release Measures:[5][6]
o Personal Precautions: Use proper personal protective equipment as indicated in Section 6.

o Spill/lLeak Procedures: Clean up spills immediately. Sweep up the material and place it into a
suitable container for disposal. Avoid generating dusty conditions. Provide ventilation.

Stability and Reactivity

Chemical Stability: Stable under normal temperatures and pressures.[5]

Conditions to Avoid:[5]

Incompatible materials

Dust generation

Excess heat

Strong oxidants
Incompatibilities with Other Materials: Oxidizing agents.[5]

Hazardous Decomposition Products: Carbon monoxide, irritating and toxic fumes and gases,
carbon dioxide.[5]

Hazardous Polymerization: Has not been reported.[5]

Visualizations
Logical Relationship of Furoin Hazards
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Routes of Exposure Potential Health Effects

Inhalation May cause Respiratory Tract Irritation
Skin Contact May cause Skin Irritation

\ Eye Contact May cause Eye Irritation
Digestive Tract Irritation

Click to download full resolution via product page

Furoin

May cause

Ingestion

Caption: Logical relationship of potential furoin exposure routes and health effects.

Experimental Workflow for Handling a Furoin Spill
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Furoin Spill Occurs

Assess the Spill
(Size and Location)

Large or
Uncontrolled

Evacuate Immediate Area
(If Necessary)

Small and
Controllable

Don Appropriate PPE

(Gloves, Goggles, Respirator)

Ensure Adequate Ventilation

'

Contain the Spill
(Prevent Spread)

Clean Up Spill
(Sweep solid material)

Place in a Labeled,
Closed Container for Disposal

Decontaminate the Area
and Equipment

Remove PPE Correctly

Wash Hands Thoroughly

Spill Response Complete

Click to download full resolution via product page

Caption: General workflow for safely handling a furoin powder spill in a laboratory setting.
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Conclusion

Furoin is a valuable chemical intermediate in various research and development fields. While it
is not currently classified as a hazardous substance, it possesses the potential to cause
irritation, and its toxicological profile is not yet fully characterized. Therefore, adherence to
stringent safety protocols, including the use of appropriate personal protective equipment and
engineering controls, is imperative. This guide provides a comprehensive overview of the
available safety data and handling precautions to aid researchers, scientists, and drug
development professionals in the safe and effective use of furoin. It is essential to consult the
most recent Safety Data Sheet from the supplier before use and to integrate this information
with established institutional safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1674284#furoin-safety-data-sheet-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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